Cas no 774583-39-0 ( )

  structure
  structure
Product name: 
CAS No:774583-39-0
MF:C9H19NO3
MW:189.25206
CID:875783
PubChem ID:45119378

  Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, (4-hydroxybutyl)-, 2-methylpropyl ester (9CI)
    • SCHEMBL8193146
    • Carbamic acid,(4-hydroxybutyl)-,2-methylpropyl ester(9ci)
    • Carbamic acid, (4-hydroxybutyl)-, 2-methylpropyl ester
    • 774583-39-0
    •  
    • Inchi: InChI=1S/C9H19NO3/c1-8(2)7-13-9(12)10-5-3-4-6-11/h8,11H,3-7H2,1-2H3,(H,10,12)
    • InChI Key: JIMCENJBDBXUAQ-UHFFFAOYSA-N
    • SMILES: CC(C)COC(=O)NCCCCO

Computed Properties

  • Exact Mass: 189.13657
  • Monoisotopic Mass: 189.13649347g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 7
  • Complexity: 137
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 58.6Ų

Experimental Properties

  • PSA: 58.56

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